Cas no 82111-06-6 (rac-5-Methylnicotine)

• Product Name: rac-5-Methylnicotine
• CAS No: 82111-06-6
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 708281
• Update Time: 2025-10-28

rac-5-Methylnicotine Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-methyl-5-(1-methyl-2-pyrrolidinyl)-
• rac-5-Methylnicotine
• (+/-)-5-Methylnicotine
• 3-methyl-5-(1-methylpyrrolidin-2-yl)pyridine
• 5-METHYLNICOTINE
• 3-METHYL-5-(1-METHYL-2-PYRROLIDINYL)PYRIDINE

• Inchi： 1S/C11H16N2/c1-9-6-10(8-12-7-9)11-4-3-5-13(11)2/h6-8,11H,3-5H2,1-2H3
• InChI Key： WPPLPODBERCBRQ-UHFFFAOYSA-N
• SMILES： N1(C)CCCC1C1C=NC=C(C)C=1

Computed Properties

• Exact Mass: 176.13100

Experimental Properties

• PSA: 16.13000
• LogP: 2.09460

Additional information on rac-5-Methylnicotine

Comprehensive Analysis of rac-5-Methylnicotine (CAS No. 82111-06-6): Properties, Applications, and Research Insights

rac-5-Methylnicotine (CAS No. 82111-06-6) is a chiral derivative of nicotine, garnering significant attention in pharmacological and biochemical research due to its structural uniqueness and potential applications. This compound, classified under the nicotine analogs family, is often studied for its stereochemical properties and interactions with nicotinic acetylcholine receptors (nAChRs). Researchers are particularly interested in its enantiomeric resolution and bioactivity profiles, which differentiate it from other nicotine derivatives like cotinine or nornicotine.

In recent years, the demand for high-purity rac-5-Methylnicotine has surged, driven by its utility in neuroscience research and drug discovery. Studies suggest its potential role in modulating neurotransmitter release, making it a candidate for investigating neurodegenerative disorders such as Parkinson’s and Alzheimer’s diseases. The compound’s CAS No. 82111-06-6 is frequently searched in academic databases, reflecting its relevance in mechanistic studies and receptor binding assays.

From a synthetic chemistry perspective, rac-5-Methylnicotine presents challenges in stereoselective synthesis, a topic widely discussed in organic chemistry forums. Its methyl group substitution at the 5-position alters its pharmacokinetic properties compared to nicotine, influencing its metabolic stability and blood-brain barrier permeability. These characteristics are critical for designing next-generation neuroactive compounds.

The compound’s applications extend to flavor and fragrance industries, where its subtle structural modifications yield unique organoleptic properties. However, regulatory scrutiny around nicotine-related compounds necessitates rigorous safety assessments and analytical validations. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing rac-5-Methylnicotine batches, ensuring compliance with Good Laboratory Practices (GLP).

Environmental and toxicological studies of CAS No. 82111-06-6 are limited but growing, addressing concerns about its ecotoxicity and biodegradation pathways. As sustainability becomes a focal point, researchers are exploring green synthesis routes for such compounds to minimize waste and energy consumption. This aligns with the broader trend of green chemistry in pharmaceutical manufacturing.

In summary, rac-5-Methylnicotine (CAS No. 82111-06-6) exemplifies the intersection of medicinal chemistry and molecular biology. Its multifaceted applications—from neuropharmacology to industrial chemistry—highlight its versatility. Future research may uncover novel therapeutic avenues, reinforcing its status as a high-value research chemical.